![molecular formula C11H14ClNO B1485771 1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol CAS No. 2201012-23-7](/img/structure/B1485771.png)
1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol
Overview
Description
1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol (1-{[(3-ClP)Amino]methyl}CB-1-ol) is a cyclic compound with a unique structure and a wide range of applications. It is a versatile compound that has been used in a variety of scientific research applications and has been studied extensively in the laboratory.
Scientific Research Applications
Synthesis and Medicinal Chemistry
1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol has been a key compound in various syntheses and medicinal chemistry studies. For instance, Jeffery et al. (1996) described the synthesis of sibutramine, a treatment for obesity, which involves key steps using 1-(4-chlorophenyl)cyclobutanecarbonitrile, a compound structurally related to 1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol (Jeffery et al., 1996). Similarly, Ikunaka et al. (2002) developed an enantioselective synthesis of a central intermediate in nelfinavir, an anti-HIV drug, using related chlorophenyl and cyclobutanol structures (Ikunaka et al., 2002).
Crystallography and Molecular Structure
Studies in crystallography have also utilized compounds closely related to 1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol. For example, Busetti et al. (1980) investigated the crystal structure of a photodimer of 4'-chloro-4-Styrylpyridine, which is structurally similar to our compound of interest (Busetti et al., 1980).
Organic Synthesis and Chemical Reactions
Organic synthesis and reaction studies have frequently involved derivatives of cyclobutane, like our compound. Griesbeck and Heckroth (2002) studied the synthesis of 2-aminocyclobutanols via photocyclization, showcasing the versatility of cyclobutanol derivatives in synthetic chemistry (Griesbeck & Heckroth, 2002). Additionally, Feng et al. (2019) described the diastereo- and enantioselective synthesis of polysubstituted aminocyclobutanes, highlighting the importance of such structures in synthesizing biologically active compounds (Feng et al., 2019).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups present in the compound.
Biochemical Pathways
The compound could potentially affect various biochemical pathways depending on its targets. For example, it might inhibit or activate certain enzymes, thereby altering the metabolic pathways in which these enzymes are involved .
properties
IUPAC Name |
1-[(3-chloroanilino)methyl]cyclobutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c12-9-3-1-4-10(7-9)13-8-11(14)5-2-6-11/h1,3-4,7,13-14H,2,5-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKBKJWNLHLJQLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CNC2=CC(=CC=C2)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[(3-Chlorophenyl)amino]methyl}cyclobutan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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